(2-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid

• IUPAC Name: (2-chloro-4-ethoxycarbonylphenyl)boronic acid
• InChI: InChI=1S/C9H10BClO4/c1-2-15-9(12)6-3-4-7(10(13)14)8(11)5-6/h3-5,13-14H,2H2,1H3
• InChI Key: JVVJLOYYNCABND-UHFFFAOYSA-N
• Canonical SMILES: B(C1=C(C=C(C=C1)C(=O)OCC)Cl)(O)O
• Molecular Formula: C9H10BClO4
• DSSTOX Substance ID: DTXSID10657165
• Molecular Weight: 228.44 g/mol
• CAS No.: 913835-94-6

Description

“(2-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid” is a chemical compound with the CAS Number: 913835-94-6. It has a molecular weight of 228.44. The IUPAC name for this compound is 2-chloro-4-(ethoxycarbonyl)phenylboronic acid.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H10BClO4/c1-2-15-9(12)6-3-4-7(10(13)14)8(11)5-6/h3-5,13-14H,2H2,1H3. This indicates the molecular structure of the compound.

Chemical Reactions Analysis

While specific chemical reactions involving “this compound” are not available, it’s worth noting that boronic acids, in general, are known to undergo protodeboronation. This reaction involves the removal of the boronic acid group, often catalyzed by a radical approach.

Physical and Chemical Properties Analysis

The compound has a storage temperature of 2-8°C. The country of origin is CN. The shipping temperature is room temperature.

Scientific Research Applications

Fluorescence Quenching in Boronic Acid Derivatives

Studies on boronic acid derivatives, such as 5-chloro-2-methoxy phenyl boronic acid and 4-fluoro-2-methoxyphenyl boronic acid, have shown interesting fluorescence quenching properties when interacting with aniline in various alcohol environments. This phenomenon is explained by the existence of different conformers of the solutes in the ground state and is influenced by intermolecular and intramolecular hydrogen bonding, providing insights into the fluorescence behavior of these compounds in different conditions (Geethanjali et al., 2015).

Catalytic Properties in Organic Reactions

Boronic acids, including derivatives of (2-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid, are highlighted for their catalytic properties in various organic reactions. They have been studied for their role in the Beckmann rearrangement, where they catalyze the activation of oxime N-OH bonds, offering a route to prepare functionalized amide products under mild conditions (Mo et al., 2018).

Applications in Material Synthesis

These boronic acids are also pivotal in the synthesis of advanced materials. For instance, they are used in the scalable synthesis of mesoporous metal-organic frameworks like NU-1000, showcasing their role as building blocks in the creation of materials with potential applications in gas separation and catalysis (Wang et al., 2015).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The signal word is “Warning” and the hazard statements include H315, H319, and H335. The precautionary statements include P261, P305, P351, and P338.

Mechanism of Action

Target of Action

The primary target of (2-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid, also known as Ethyl 4-borono-3-chlorobenzoate, is the Suzuki-Miyaura cross-coupling reaction . This reaction is a widely-applied transition metal catalyzed carbon-carbon bond-forming reaction .

Mode of Action

The compound interacts with its target through a process called transmetalation . In this process, formally nucleophilic organic groups are transferred from boron to palladium . This is part of the Suzuki-Miyaura coupling reaction, which also involves an oxidative addition step where palladium becomes oxidized through its donation of electrons to form a new Pd-C bond .

Biochemical Pathways

The compound is involved in the Suzuki-Miyaura cross-coupling pathway . This pathway conjoins chemically differentiated fragments that participate in electronically divergent processes with the metal catalyst . The downstream effects of this pathway involve the formation of new carbon-carbon bonds, which is a fundamental process in organic synthesis .

Pharmacokinetics

It’s known that boronic acids and their esters, in general, are only marginally stable in water . The rate of hydrolysis of these compounds is dependent on the substituents in the aromatic ring and is considerably accelerated at physiological pH . Therefore, care must be taken when considering these compounds for pharmacological purposes .

Result of Action

The result of the compound’s action is the formation of new carbon-carbon bonds via the Suzuki-Miyaura cross-coupling reaction . This reaction is widely used in organic synthesis, enabling the creation of complex organic compounds from simpler building blocks .

Action Environment

The action of this compound is influenced by environmental factors such as pH . The rate of hydrolysis of boronic esters is considerably accelerated at physiological pH . Therefore, the compound’s action, efficacy, and stability can be significantly affected by the pH of the environment .

Biochemical Analysis

Biochemical Properties

(2-Chloro-4-(ethoxycarbonyl)phenyl)boronic acid plays a significant role in biochemical reactions, particularly in the context of enzyme interactions. This compound is known to interact with various enzymes and proteins, facilitating the formation of carbon-carbon bonds through the Suzuki-Miyaura coupling reaction . The nature of these interactions involves the transmetalation process, where the boronic acid group transfers an organic group to a palladium catalyst, enabling the coupling reaction . This interaction is crucial for the synthesis of complex organic molecules, making this compound an essential reagent in biochemical research.

Cellular Effects

The effects of this compound on various types of cells and cellular processes are of great interest. This compound has been shown to influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism . Specifically, this compound can affect the activity of enzymes involved in metabolic pathways, leading to changes in cellular metabolism. Additionally, its role in facilitating the synthesis of bioactive molecules can impact gene expression and cell signaling pathways, further influencing cellular processes.

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with biomolecules and enzyme inhibition or activation . The boronic acid group in the compound can form reversible covalent bonds with active site residues of enzymes, leading to inhibition or activation of enzymatic activity. This mechanism is particularly relevant in the context of enzyme-catalyzed reactions, where this compound can modulate the activity of key enzymes involved in metabolic pathways . Additionally, the compound’s ability to participate in Suzuki-Miyaura coupling reactions highlights its role in the synthesis of complex organic molecules, further influencing biochemical processes at the molecular level.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time due to factors such as stability and degradation . The compound is generally stable when stored at room temperature, but its stability can be influenced by environmental conditions such as temperature and humidity . Over time, this compound may undergo degradation, leading to changes in its biochemical activity. Long-term studies in in vitro and in vivo settings have shown that the compound can have sustained effects on cellular function, although the extent of these effects may vary depending on the specific experimental conditions .

Dosage Effects in Animal Models

The effects of this compound in animal models vary with different dosages . At lower doses, the compound can facilitate biochemical reactions without causing significant adverse effects. At higher doses, this compound may exhibit toxic or adverse effects, including enzyme inhibition and disruption of metabolic pathways . Threshold effects have been observed, where the compound’s activity increases with dosage up to a certain point, beyond which toxic effects become more pronounced . These findings highlight the importance of careful dosage optimization in experimental studies involving this compound.

Metabolic Pathways

This compound is involved in various metabolic pathways, interacting with enzymes and cofactors that facilitate its biochemical activity . The compound can influence metabolic flux and metabolite levels by modulating the activity of key enzymes involved in metabolic pathways . For example, this compound can participate in oxidative hydroxylation reactions, leading to the formation of phenols and other bioactive molecules

Transport and Distribution

The transport and distribution of this compound within cells and tissues are influenced by various factors, including its interactions with transporters and binding proteins . The compound can be transported across cell membranes through specific transporters, facilitating its distribution within different cellular compartments . Additionally, this compound can bind to proteins that influence its localization and accumulation within cells . These interactions are crucial for understanding the compound’s biochemical activity and its potential therapeutic applications.

Subcellular Localization

The subcellular localization of this compound is an important aspect of its biochemical activity . The compound can be directed to specific cellular compartments or organelles through targeting signals or post-translational modifications . For example, this compound may be localized to the mitochondria, where it can influence metabolic processes and enzyme activity . Understanding the subcellular localization of the compound is essential for elucidating its mechanism of action and potential therapeutic applications.